Cas no 696649-34-0 (3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER)

• Product Name: 3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER
• CAS No: 696649-34-0
• MF: C₂₁H₃₅Cl₂NO₂S
• MW: 436.479103326797
• CID: 3295908
• PubChem ID: 4916749
• Update Time: 2025-04-21

3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER
• DTXSID501181276
• heptadecyl 4,5-dichloroisothiazole-3-carboxylate
• heptadecyl 4,5-dichloro-1,2-thiazole-3-carboxylate
• AKOS005597769
• 696649-34-0
• STK683568
• HEPTADECYL 4,5-DICHLORO-3-ISOTHIAZOLECARBOXYLATE

• Inchi： 1S/C21H35Cl2NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26-21(25)19-18(22)20(23)27-24-19/h2-17H2,1H3
• InChI Key： DJUNPNKSMNAFDA-UHFFFAOYSA-N
• SMILES： ClC1=C(SN=C1C(=O)OCCCCCCCCCCCCCCCCC)Cl

Computed Properties

• Exact Mass: 435.1765559Da
• Monoisotopic Mass: 435.1765559Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 67.4Ų